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This technical guide provides a comprehensive overview of the solubility of D-Talose in various

solvents, intended for researchers, scientists, and professionals in drug development. D-
Talose, a rare aldohexose monosaccharide, is an epimer of D-galactose at the C2 position and

D-mannose at the C4 position.[1] As interest in rare sugars for various biological and

pharmaceutical applications grows, a thorough understanding of their physicochemical

properties, such as solubility, is crucial for their application in experimental and formulation

settings.

Quantitative Solubility Data of D-Talose
The solubility of D-Talose has been characterized in several solvent systems. The following

tables summarize the available quantitative and qualitative data to provide a clear reference for

laboratory use.

Table 1: Quantitative Solubility of D-Talose in Aqueous Ethanol Solutions

The solubility of D-Talose in mixtures of ethanol and water is dependent on both the

concentration of ethanol and the temperature. Generally, solubility decreases as the

concentration of ethanol increases and as the temperature decreases.[2][3]
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Ethanol Concentration
(wt%)

Temperature (°C) Solubility (mol/kg-solvent)

20 20 0.502

80 20 0.057

40 20 Value not specified

40 -20
Value decreased by ~66%

from 20°C

Data extracted from Gao et al. (2015). The study notes that the dissolution enthalpy of D-
Talose is higher than that of D-galactose and D-tagatose.[2][3]

Table 2: Solubility of D-Talose in Various Solvents

Quantitative data for the solubility of D-Talose in common organic solvents is limited. The

available information is summarized below.

Solvent Temperature (°C) Solubility Source

Water 25 0.1 g/mL

Wikipedia[4],

Chemical Suppliers[5]

[6]

Water Not Specified
Soluble / Slightly

Soluble

Discovery Fine

Chemicals[7], United

States Biological[8]

Methanol Not Specified Slightly Soluble

Wikipedia[4],

Discovery Fine

Chemicals[7]

Dimethyl Sulfoxide

(DMSO)
Not Specified Slightly Soluble

United States

Biological[8]

Acetone Not Specified
Data not available

(expected to be low)

Inferred from general

sugar solubility[9]
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Note: The reported solubility of D-Talose in water at 0.1 g/mL (100 g/L) originates from sources

such as Wikipedia and chemical supplier databases.[4][5][6] This value is notably high and

should be used with caution, especially as other sources describe it as only "soluble" or

"slightly soluble".[7][8] Further experimental verification is recommended.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of D-Talose,

based on the widely used isothermal shake-flask method.[10][11] This method is considered a

reliable approach for establishing equilibrium solubility.[10]

Objective: To determine the equilibrium solubility of D-Talose in a given solvent at a specified

temperature.

Materials and Equipment:

D-(+)-Talose (high purity)

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Thermostatically controlled shaking incubator or water bath

Vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm PTFE or equivalent)

Apparatus for quantitative analysis (e.g., HPLC with a refractive index detector, or a

validated spectrophotometric method)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions:
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Add an excess amount of D-Talose to a series of vials or flasks. The excess solid is

crucial to ensure that equilibrium is reached from a state of saturation.

Add a known volume of the solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a shaking incubator or water bath set to the desired constant

temperature.

Agitate the samples for a predetermined period (typically 24-72 hours) to ensure that

equilibrium is reached. The agitation should be vigorous enough to keep the solid

suspended.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the experimental

temperature for a sufficient time to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a pre-warmed (or pre-cooled to the

experimental temperature) syringe.

Immediately filter the sample through a syringe filter into a clean vial to remove any

undissolved solids.

Quantitative Analysis:

Accurately dilute the filtered saturated solution with the appropriate solvent to a

concentration within the linear range of the analytical method.

Analyze the concentration of D-Talose in the diluted solution using a validated analytical

method (e.g., HPLC-RI).

Calculation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b119580?utm_src=pdf-body
https://www.benchchem.com/product/b119580?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the solubility of D-Talose in the solvent at the specified temperature, taking into

account the dilution factor. The results are typically expressed in units such as g/L, mg/mL,

or mol/L.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of D-Talose can be

visualized as follows:
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Experimental workflow for D-Talose solubility determination.
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Biological Context and Signaling
Currently, there is limited information available on the direct involvement of D-Talose in specific

cell signaling pathways. However, research into rare sugars has shown that they can have

significant biological effects. For instance, D-Talose has been observed to have growth-

inhibitory effects on the nematode Caenorhabditis elegans.[12] Studies on a derivative, 2-

deoxy-2-[18F]fluoro-D-talose, indicate that it can enter the D-galactose metabolic pathway and

be phosphorylated by galactokinase, leading to metabolic trapping.[12] This suggests that D-
Talose and its analogs may interact with cellular metabolic pathways, which could indirectly

influence signaling processes. Further research is needed to elucidate the precise molecular

mechanisms and any direct role of D-Talose in cell signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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